Cas no 320608-52-4 (3-(Pyridin-3-yl)propionic acid hydrazide)

• Product Name: 3-(Pyridin-3-yl)propionic acid hydrazide
• CAS No: 320608-52-4
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 304447
• PubChem ID: 23532277
• Update Time: 2025-05-21

3-(Pyridin-3-yl)propionic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoicacid, hydrazide
• 3-(PYRIDIN-3-YL)PROPANEHYDRAZIDE
• 3-(Pyridin-3-yl)propionic acid hydrazide
• 3-pyridin-3-ylpropanehydrazide
• 3-(3-pyridinyl)propanehydrazide
• 320608-52-4
• A821112
• 3-(Pyridin-3-yl)propane-hydrazide
• AC-7808
• FT-0691936
• SCHEMBL7807329
• EN300-62431
• AKOS009039968
• DTXSID10634774

• MDL： MFCD08061558
• Inchi： 1S/C8H11N3O/c9-11-8(12)4-3-7-2-1-5-10-6-7/h1-2,5-6H,3-4,9H2,(H,11,12)
• InChI Key： ORYMOFUDUJDDES-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=NC=CC=1)NN

Computed Properties

• Exact Mass: 165.09000
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 92-94 °C
• Boiling Point: 417.0±28.0 °C at 760 mmHg
• Flash Point: 206.0±24.0 °C
• PSA: 68.01000
• LogP: 1.09530
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(Pyridin-3-yl)propionic acid hydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Pyridin-3-yl)propionic acid hydrazide

Comprehensive Guide to 3-(Pyridin-3-yl)propionic acid hydrazide (CAS No. 320608-52-4): Properties, Applications, and Research Insights

3-(Pyridin-3-yl)propionic acid hydrazide (CAS No. 320608-52-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This hydrazide derivative, featuring a pyridine ring and a propionic acid hydrazide moiety, serves as a versatile building block in drug discovery and material science. Researchers are increasingly exploring its potential as a molecular scaffold for designing enzyme inhibitors and bioactive agents, particularly in targeting metabolic pathways.

The compound's heterocyclic structure enables diverse interactions with biological targets, making it valuable for developing antimicrobial agents and anti-inflammatory compounds. Recent studies highlight its role in synthesizing novel hydrazone derivatives, which show promise in addressing antibiotic resistance—a critical global health challenge. Its chelating properties also attract interest in catalysis and metal-organic framework (MOF) development, aligning with sustainable chemistry trends.

From a synthetic chemistry perspective, 3-(Pyridin-3-yl)propionic acid hydrazide offers excellent functional group compatibility, allowing modifications at both the hydrazide (-CONHNH₂) and pyridyl nitrogen sites. This flexibility supports the creation of targeted libraries for high-throughput screening, addressing current demands for precision medicine approaches. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), crucial for reproducible research outcomes.

Environmental scientists are investigating its biodegradation pathways as part of green chemistry initiatives. The compound's low ecotoxicity profile (as per OECD guidelines) makes it suitable for sustainable applications. Furthermore, computational studies using molecular docking simulations reveal its potential interactions with disease-relevant proteins, contributing to AI-driven drug discovery—a trending interdisciplinary field.

In material science, the 320608-52-4 compound serves as a precursor for conducting polymers with applications in flexible electronics. Its π-conjugated system enables charge transport properties valuable for organic semiconductors. Recent patents demonstrate its utility in creating self-healing materials, addressing industrial needs for durable coatings.

Quality control protocols for 3-(Pyridin-3-yl)propionic acid hydrazide emphasize strict storage conditions (2-8°C under inert atmosphere) to maintain stability. Leading suppliers provide detailed technical datasheets with comprehensive spectral data, responding to researchers' needs for transparent chemical information. The compound's structure-activity relationships (SAR) are actively studied through QSAR modeling, combining experimental and computational methods.

Emerging applications include its use as a fluorescence probe for detecting metal ions in environmental samples, supporting water quality monitoring efforts. The pyridine-hydrazide conjugate system exhibits unique photophysical properties tunable through structural modifications. Such innovations align with the growing market for smart sensors in industrial and healthcare settings.

For synthetic chemists, optimized coupling reactions using this building block achieve high yields (>85%) under mild conditions, supporting green chemistry principles. Recent methodological advances enable its incorporation into multicomponent reactions, streamlining access to complex heterocycles. These developments address pharmaceutical industry demands for atom-economical synthesis routes.

Standard analytical references for CAS 320608-52-4 include characteristic IR absorption bands (1660 cm^-1 for C=O stretch, 3300 cm^-1 for N-H) and proton NMR signals (δ 8.5-9.0 ppm for pyridine protons). These spectral fingerprints facilitate compound identification in complex matrices, crucial for quality assurance in research and production.